[(2-Fluorophenyl)methyl](3-methylbutyl)amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• SMILES: CC(C)CCNCC1=CC=CC=C1F
• InChI: InChI=1S/C12H18FN/c1-10(2)7-8-14-9-11-5-3-4-6-12(11)13/h3-6,10,14H,7-9H2,1-2H3
• InChIKey: BKVHAUSSZROIGQ-UHFFFAOYSA-N

Procurement-Grade Overview of (2-Fluorophenyl)methylamine: A Fluorinated Benzylamine with Documented MAO-A Selectivity

(2-Fluorophenyl)methylamine, also known as N-(2-fluorobenzyl)-3-methylbutan-1-amine or Benzenemethanamine, 2-fluoro-N-(3-methylbutyl)-, is a secondary benzylamine derivative (CAS 247907-27-3, C12H18FN, MW 195.28 g/mol) . It is commercially available as a research chemical (typical purity ≥95%) and functions as an organic building block in medicinal chemistry . The compound exhibits a predicted logP of 2.96, indicating moderate lipophilicity , and has been documented to inhibit monoamine oxidase A (MAO-A) with an IC50 of 82 nM while showing >10,000-fold weaker inhibition of MAO-B (IC50 890,000 nM) in bovine brain mitochondrial assays [1].

MAO-A isoform-selective assay development

Fluorine-position SAR and scaffold exploration

Lipophilicity-dependent partitioning studies

Off-target kinase selectivity screening

• [1] BindingDB. (2016). BDBM50097419 (CHEMBL3585825) – MAO-A and MAO-B Inhibition Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50097419 View Source

Why [(2-Fluorophenyl)methyl](3-methylbutyl)amine Cannot Be Replaced by Unsubstituted or Meta/Para-Fluorinated Analogs in Sensitive Assays

Benzylamine derivatives with seemingly minor structural variations—such as the absence of fluorine, its relocation from ortho to meta or para positions, or substitution with chlorine—exhibit markedly divergent biological and physicochemical profiles [1]. The ortho-fluorine atom in [(2-Fluorophenyl)methyl](3-methylbutyl)amine critically modulates amine basicity, lipophilicity, and target recognition. For instance, the compound demonstrates a >10,000-fold selectivity window between MAO-A (IC50 82 nM) and MAO-B (IC50 890,000 nM) [2], a property not replicable by its non-fluorinated analog N-benzyl-3-methylbutan-1-amine (CAS 4462-17-3), which lacks documented MAO inhibitory activity . Furthermore, comparative studies on fluorobenzyl-substituted cores reveal that the ortho-fluorophenyl moiety can confer 2- to 3-fold differences in potency relative to meta- or para-fluorophenyl variants depending on the scaffold [1]. Procurement of a close analog without verifying target-specific activity data therefore risks introducing confounding variables in SAR studies or yielding false negatives in screening campaigns.

Regioisomer Ortho-fluorine substitution yields distinct potency from meta or para analogs; activity may shift with isomer choice.

Des-fluoro analog Non-fluorinated analog lacks reported MAO-A inhibition; selectivity profile likely not transferable.

Lipophilicity Approximately 0.16 log unit increase versus des-fluoro analog may alter partitioning and non-specific binding.

• [1] PMC. (2023). Table 1: IC50 Values of Fluorobenzyl-Substituted Compounds. Int. J. Mol. Sci., 24(4), 4303. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10001950/table/ijms-24-04303-t001/ View Source
• [2] BindingDB. (2016). BDBM50097419 (CHEMBL3585825) – MAO-A and MAO-B Inhibition Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50097419 View Source

Quantitative Differentiation Evidence for [(2-Fluorophenyl)methyl](3-methylbutyl)amine Against Structural Analogs

MAO-A Inhibition: 82 nM IC50 with >10,000-Fold Selectivity Over MAO-B

The compound inhibits bovine brain mitochondrial MAO-A with an IC50 of 82 nM, while its activity against MAO-B is >10,000-fold lower (IC50 890,000 nM) [1]. This selectivity profile sharply contrasts with the non-fluorinated analog N-benzyl-3-methylbutan-1-amine, for which no MAO-A inhibitory activity has been reported, and with many benzylamine derivatives that exhibit either non-selective or MAO-B-preferring inhibition . The >10,000-fold selectivity index (MAO-B IC50 / MAO-A IC50) positions the compound as a valuable tool for isoform-selective studies.

MAO-A Selectivity

Head-to-head

IC50 82 nM (MAO-A)
>>10,000-fold over MAO-B

Supports isoform-selective assay context

Bovine brain mitochondrial assay

Evidence Dimension	MAO-A vs MAO-B Inhibitory Activity (IC50)
Target Compound Data	MAO-A IC50 = 82 nM; MAO-B IC50 = 890,000 nM
Comparator Or Baseline	Non-fluorinated analog (N-benzyl-3-methylbutan-1-amine): No MAO-A inhibition reported; Class-level inference: Many benzylamines lack isoform selectivity
Quantified Difference	>10,000-fold selectivity for MAO-A over MAO-B
Conditions	Bovine brain mitochondria; MAO-A substrate: serotonin; MAO-B substrate: benzylamine; 60 min incubation; fluorimetric detection

Why This Matters

This pronounced isoform selectivity enables researchers to probe MAO-A-dependent pathways without confounding MAO-B inhibition, a critical attribute for mechanistic studies and assay development.

• [1] BindingDB. (2016). BDBM50097419 (CHEMBL3585825) – MAO-A and MAO-B Inhibition Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50097419 View Source

Ortho-Fluorine Impact on Potency: 2-Fluorobenzyl vs 3-Fluorobenzyl vs 4-Fluorobenzyl Substituent Comparison

In a series of O-linked benzyl derivatives, the 2-fluorobenzyl substituent conferred an IC50 of 18 ± 2 (units), compared to 11 ± 1 for the 3-fluorobenzyl analog and 15 ± 1 for the 4-fluorobenzyl analog [1]. This demonstrates that fluorine positioning on the phenyl ring yields non-equivalent potency, with the ortho-fluorinated variant showing intermediate activity distinct from both meta and para isomers. While this specific dataset derives from a different core scaffold, the trend underscores the unique contribution of the ortho-fluorine atom in [(2-Fluorophenyl)methyl](3-methylbutyl)amine to molecular recognition.

Fluorine Position SAR

Class-level inference

2-F: 18 ± 2
3-F: 11 ± 1
4-F: 15 ± 1

Supports regioisomer-dependent potency review

Derived from O-linked benzyl scaffold

Evidence Dimension	Inhibitory Potency of Fluorobenzyl Substituents
Target Compound Data	2-Fluorobenzyl substituent: 18 ± 2
Comparator Or Baseline	3-Fluorobenzyl: 11 ± 1; 4-Fluorobenzyl: 15 ± 1
Quantified Difference	2-fluoro vs 3-fluoro: ~1.6-fold; 2-fluoro vs 4-fluoro: ~1.2-fold
Conditions	O-linked benzyl derivatives; enzyme inhibition assay (unspecified target)

Why This Matters

Procurement of the incorrect fluorobenzyl regioisomer could yield substantially different potency (up to 1.6-fold in this example), directly impacting dose-response relationships and SAR conclusions.

• [1] PMC. (2023). Table 1: IC50 Values of Fluorobenzyl-Substituted Compounds. Int. J. Mol. Sci., 24(4), 4303. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10001950/table/ijms-24-04303-t001/ View Source

Lipophilicity Modulation: LogP 2.96 vs Non-Fluorinated Analog (XlogP ~2.8)

The predicted LogP of [(2-Fluorophenyl)methyl](3-methylbutyl)amine is 2.96 , compared to an estimated XlogP of approximately 2.8 for the non-fluorinated analog N-benzyl-3-methylbutan-1-amine . The introduction of the ortho-fluorine atom increases lipophilicity by ~0.16 log units, a subtle but potentially consequential shift for membrane permeability and protein binding [1]. This difference aligns with known fluorine effects on physicochemical properties and may influence compound partitioning in biological assays.

LogP Shift

Cross-study comparable

ΔLogP ≈ +0.16
(2.96 vs 2.8)

Supports lipophilicity-dependent assay context

Computed values; experimental logP to verify

Evidence Dimension	Calculated Partition Coefficient (LogP / XlogP)
Target Compound Data	LogP = 2.96
Comparator Or Baseline	N-Benzyl-3-methylbutan-1-amine (non-fluorinated): XlogP ≈ 2.8
Quantified Difference	ΔLogP ≈ +0.16
Conditions	Predicted/calculated values (in silico)

Why This Matters

Even modest changes in LogP can affect solubility, permeability, and non-specific binding in cellular assays; the fluorinated compound offers a distinct physicochemical profile relative to its unsubstituted counterpart.

• [1] MDPI. (2020). Design, Synthesis, and Biological Evaluation of Pyridazinones Containing the (2-Fluorophenyl) Piperazine Moiety as Selective MAO-B Inhibitors. Molecules, 25(22), 5371. Retrieved from https://www.mdpi.com/1420-3049/25/22/5371 View Source

Negligible MELK Kinase Inhibition: IC50 >10,000 nM Demonstrates Target Selectivity

In a kinase inhibition assay, [(2-Fluorophenyl)methyl](3-methylbutyl)amine exhibited an IC50 greater than 10,000 nM against Maternal Embryonic Leucine Zipper Kinase (MELK) [1]. While this single data point does not constitute a comprehensive selectivity panel, it provides preliminary evidence that the compound does not promiscuously inhibit this particular kinase. In contrast, many benzylamine-containing kinase inhibitors show potent activity (IC50 <100 nM) against MELK and related kinases [2], suggesting that the fluorobenzyl-isoamyl substitution pattern may confer a degree of selectivity that is not universal across the benzylamine chemotype.

MELK Inhibition

Supporting evidence

IC50 >10,000 nM

Off-target kinase context may require review

Single kinase data point; broader panel recommended

Evidence Dimension	Kinase Inhibition (MELK)
Target Compound Data	IC50 >10,000 nM
Comparator Or Baseline	Typical MELK inhibitors: IC50 <100 nM
Quantified Difference	>100-fold weaker inhibition
Conditions	MELK (unknown origin); peptide substrate; 30 min incubation; europium donor dye-based plate reader

Why This Matters

Documented lack of activity against MELK can guide researchers away from using this compound in kinase-focused campaigns, reducing wasted screening effort and clarifying its utility profile.

• [1] BindingDB. (n.d.). PrimarySearch_ki – MELK Inhibition. Retrieved from http://bdb8.ucsd.edu/jsp/dbsearch/PrimarySearch_ki.jsp?monomerid=50097419 View Source
• [2] ChEMBL. (n.d.). MELK Inhibitor Bioactivity Data. Retrieved from https://www.ebi.ac.uk/chembl/target_report_card/CHEMBL4722/ View Source

Validated Application Scenarios for [(2-Fluorophenyl)methyl](3-methylbutyl)amine Based on Quantitative Evidence

MAO-A Isoform-Selective Probe Development

Given its 82 nM IC50 against MAO-A and >10,000-fold selectivity over MAO-B, [(2-Fluorophenyl)methyl](3-methylbutyl)amine is ideally suited as a starting scaffold for developing selective MAO-A inhibitors or as a reference compound in MAO-A/B selectivity assays [1]. Researchers designing high-throughput screens for MAO-A modulators can utilize this compound as a positive control, confident that any observed activity is unlikely to stem from off-target MAO-B engagement. This specificity directly addresses the need for isoform-selective tool compounds in neuropharmacology and metabolic research.

Fluorine-Position SAR Studies

The compound enables comparative structure-activity relationship (SAR) studies focused on fluorine substitution patterns. As demonstrated by the distinct potency values for ortho-, meta-, and para-fluorobenzyl substituents (18 ± 2, 11 ± 1, and 15 ± 1, respectively) [2], [(2-Fluorophenyl)methyl](3-methylbutyl)amine provides a defined reference point for exploring how fluorine regioisomerism affects target binding. Procurement of this specific ortho-fluorinated compound, rather than a meta- or para- analog, is essential to maintain consistency in SAR datasets and avoid introducing potency shifts of up to 1.6-fold.

Lipophilicity-Dependent Assay Calibration

With a calculated LogP of 2.96 , this fluorinated benzylamine can serve as a reference compound for calibrating lipophilicity-dependent assays, such as parallel artificial membrane permeability assays (PAMPA) or logD measurements. Its modestly elevated lipophilicity relative to the non-fluorinated analog (ΔLogP ≈ +0.16) allows researchers to quantify the impact of a single fluorine substitution on membrane partitioning and non-specific binding. This application is particularly relevant in early-stage drug discovery where optimizing lipophilic efficiency (LipE) is a key objective.

Selectivity Profiling Against Kinase Panels

The documented lack of MELK inhibition (IC50 >10,000 nM) [3] suggests that [(2-Fluorophenyl)methyl](3-methylbutyl)amine may possess a favorable selectivity profile against certain kinases. Research groups conducting broad kinase selectivity panels can include this compound to assess whether the 2-fluorobenzyl-isoamyl substitution pattern inherently reduces kinase promiscuity relative to other benzylamine derivatives. This information can guide the design of focused libraries with reduced off-target kinase liability.

Application

Selection Property

Validation Focus

MAO-A isoform-selective assay development

MAO-A selectivity profile

Isoform-selectivity in brain mitochondrial assays

Fluorine-position SAR study

Ortho-fluorobenzyl substitution context

Regioisomer-dependent potency review

Lipophilicity-dependent assay calibration

Lipophilicity-dependent partitioning context

PAMPA or logD measurement calibration

Off-target kinase selectivity screening

Kinase selectivity profile

Kinase panel selectivity screening context

• [1] BindingDB. (2016). BDBM50097419 (CHEMBL3585825) – MAO-A and MAO-B Inhibition Data. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50097419 View Source
• [2] PMC. (2023). Table 1: IC50 Values of Fluorobenzyl-Substituted Compounds. Int. J. Mol. Sci., 24(4), 4303. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC10001950/table/ijms-24-04303-t001/ View Source
• [3] BindingDB. (n.d.). PrimarySearch_ki – MELK Inhibition. Retrieved from http://bdb8.ucsd.edu/jsp/dbsearch/PrimarySearch_ki.jsp View Source